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Compound of Interest

Compound Name: (-)-Lavandulyl acetate

Cat. No.: B1674580

For researchers, scientists, and drug development professionals, the proper handling and
disposal of chemical reagents are paramount to ensuring laboratory safety and environmental
responsibility. This document provides essential, step-by-step guidance for the safe disposal of
(-)-Lavandulyl acetate, a common fragrance ingredient found in lavender oil. Adherence to
these procedures will help maintain a safe laboratory environment and ensure compliance with
waste disposal regulations.

Immediate Safety and Handling

Before beginning any disposal procedures, it is crucial to consult your institution's
Environmental Health and Safety (EHS) department for specific guidelines. Always wear
appropriate Personal Protective Equipment (PPE), including safety glasses or goggles, nitrile
gloves, and a lab coat. Handle (-)-Lavandulyl acetate in a well-ventilated area, preferably
within a chemical fume hood, to avoid inhalation of vapors.

Although not classified as a hazardous chemical by the OSHA Hazard Communication
Standard, (-)-Lavandulyl acetate may cause skin and eye irritation.[1] It is also important to
note that it may cause long-lasting harmful effects to aquatic life, and large releases into the
environment should be prevented.[1][2]

Quantitative Data Summary

The physical and chemical properties of (-)-Lavandulyl acetate are important for determining
the correct disposal route. Key quantitative data are summarized in the table below.
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Property Value Source
Molecular Formula C12H2002 [3]
Molecular Weight 196.29 g/mol [3]
Boiling Point 228-229 °C (at 760 mmHg) [41[5]
Flash Point 70.5°C (159°F) to 113.1°C [31[4]1[5]
o 6.816 mg/L at 25°C (practically
Solubility in Water ) [4115]
insoluble)

Note: While the reported flashpoint of (-)-Lavandulyl acetate is above the 60°C (140°F)
threshold often used to classify flammable hazardous waste, it is still a combustible liquid.[6]
Always consult with your EHS officer for a final determination.

Disposal Protocol

The proper disposal method for (-)-Lavandulyl acetate depends on its form (neat, in solution,
or as contaminated material). The following protocol outlines the recommended steps for each

scenario.

Step 1: Waste Segregation and Collection

All waste containing (-)-Lavandulyl acetate should be considered chemical waste and
segregated from regular trash.

 Liquid Waste: Collect all liquid waste containing (-)-Lavandulyl acetate, including unused or
expired material and solutions, in a designated, leak-proof, and clearly labeled waste

container.

o The container should be made of a material compatible with organic solvents (e.g., glass

or high-density polyethylene).

o Label the container with "Hazardous Waste" (or as directed by your EHS department), the
full chemical name "(-)-Lavandulyl acetate," and the approximate concentration and

volume.
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o Do not mix with incompatible waste streams. It is generally acceptable to commingle with
other non-halogenated organic solvent waste.[7]

e Solid Waste: Collect any solid materials contaminated with (-)-Lavandulyl acetate, such as
absorbent pads from spills, contaminated gloves, or weighing papers, in a separate, sealed,
and labeled waste bag or container.

Step 2: Managing Different Waste Streams

e Unused or Expired (-)-Lavandulyl Acetate:

Transfer the neat chemical into the designated non-halogenated organic waste container.

o

[¢]

If the original container is to be disposed of, triple rinse it with a suitable organic solvent
(e.g., ethanol or acetone).

Collect the rinsate in the same hazardous waste container.

[¢]

Deface the label on the empty container before disposing of it as regular lab glass or

[¢]

plastic, as per institutional guidelines.
e Solutions Containing (-)-Lavandulyl Acetate:
o Directly transfer the solution into the designated non-halogenated organic waste container.

o Do Not Dispose Down the Drain. Due to its low water solubility and potential harm to
aguatic life, (-)-Lavandulyl acetate should not be disposed of via the sanitary sewer.

o Contaminated Labware and Debris:
o Place all contaminated solid waste into a designated solid chemical waste container.

o Ensure the container is properly sealed and labeled.

Step 3: Storage and Final Disposal

o Store the sealed and labeled waste containers in a designated satellite accumulation area
until they are collected by your institution's EHS department or a licensed hazardous waste
disposal contractor.
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e Ensure that the storage area is well-ventilated and that incompatible wastes are segregated.
e Request a waste pickup from your EHS department as soon as the containers are full.

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of (-)-
Lavandulyl acetate waste.
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Caption: Disposal workflow for (-)-Lavandulyl acetate.

By following these procedures, laboratory personnel can ensure the safe and environmentally
conscious disposal of (-)-Lavandulyl acetate, contributing to a culture of safety and
responsibility within the scientific community.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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